Cas no 331855-56-2 (N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide)

N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide structure
331855-56-2 structure
Product Name:N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide
CAS No:331855-56-2
MF:C14H21N3O
MW:247.336043119431
CID:1110996
Update Time:2024-07-24

N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide
    • Acetamide, N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-
    • Inchi: 1S/C14H21N3O/c1-12(18)15-14-5-3-13(4-6-14)11-17-9-7-16(2)8-10-17/h3-6H,7-11H2,1-2H3,(H,15,18)
    • InChI Key: CXTJKIKSCWIABI-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(CN2CCN(C)CC2)C=C1)(=O)C

Computed Properties

  • Exact Mass: 247.16863

Experimental Properties

  • Density: 1.124±0.06 g/cm3(Predicted)
  • Boiling Point: 421.2±35.0 °C(Predicted)
  • PSA: 35.58
  • pka: 15.06±0.70(Predicted)
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